Cas no 5469-18-1 ( )

• Product Name: &nbsp
• CAS No: 5469-18-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 942571
• PubChem ID: 231193
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID60969982
• NSC26910
• 5469-18-1
• NSC-26910
• 2,5-diethoxypyrimidine
• SCHEMBL3819124
•  

• Inchi： 1S/C8H12N2O2/c1-3-11-7-5-9-8(10-6-7)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： VNVQWDLQYPWIQM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NC(=NC=1)OCC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 270.3°C at 760 mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.486
• PSA: 44.24